

Unveiling the Genotoxic Potential of N-Nitroso-Nebivolol: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *N-nitroso-nebivolol*

Cat. No.: *B16330781*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine impurities in pharmaceutical products has become a significant focus for regulatory agencies and the pharmaceutical industry worldwide. These compounds are of concern due to their potential carcinogenic and mutagenic properties. **N-nitroso-nebivolol**, a potential impurity in the widely used beta-blocker nebivolol, falls into this category of nitrosamine drug substance-related impurities (NDSRIs). This technical guide provides an in-depth analysis of the current understanding of the potential genotoxicity of **N-nitroso-nebivolol**, focusing on the regulatory framework, predictive toxicological approaches, and the experimental protocols used to assess such risks.

N-nitroso-nebivolol is formed when the secondary amine functional group in the nebivolol molecule reacts with nitrosating agents.^[1] Due to its classification as a potential genotoxic impurity, stringent control and risk assessment are mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).^{[1][2]}

Regulatory Landscape and Risk Assessment

The primary guideline for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals is the ICH M7 guideline.[3] Nitrosamines are considered a "cohort of concern" within this guideline, necessitating a more rigorous assessment than for other impurities.[3] In the absence of specific carcinogenicity and mutagenicity data for many NDSRIs, including **N-nitroso-nebivolol**, regulatory agencies have adopted a science- and risk-based approach known as the Carcinogenic Potency Categorization Approach (CPCA).[4][5]

The CPCA utilizes structure-activity relationships (SAR) to predict the carcinogenic potency of a nitrosamine based on its chemical structure.[5][6] Key structural features, such as the number of hydrogen atoms on the α -carbons adjacent to the nitroso group and the presence of activating or deactivating groups, are used to assign the nitrosamine to a specific potency category with a corresponding acceptable intake (AI) limit.[4][6]

N-Nitroso-Nebivolol Potency Categorization

Based on the CPCA, **N-nitroso-nebivolol** has been assessed by regulatory authorities. The structural features of **N-nitroso-nebivolol**, including the presence of two CH₂ groups at the α -positions to the amine and β -hydroxy groups, are considered to be deactivating features that reduce its carcinogenic potency.[7] This is in comparison to more potent nitrosamines like N-nitrosodiethylamine (NDEA).[7]

The following table summarizes the regulatory status and acceptable intake limit for **N-nitroso-nebivolol**.

Impurity	Regulatory Body	Potency Category	Acceptable Intake (AI) Limit
N-Nitroso-Nebivolol	U.S. FDA	4	1500 ng/day

This categorization is based on the assessment of its structural features and read-across from structurally similar compounds with known toxicity data.[8][9]


Predictive Toxicology: In Silico and SAR Approaches

In the absence of empirical genotoxicity data, in silico (computational) toxicology methods are the first step in the risk assessment process as outlined by ICH M7.^[10] These methods involve the use of two complementary approaches: a statistical-based model and an expert rule-based model.^{[3][10]}

- Statistical-based (QSAR) models: These models are built from large datasets of chemicals with known genotoxicity and use machine learning algorithms to predict the probability of a new chemical being mutagenic.^{[3][11]}
- Expert rule-based systems: These systems use a set of rules derived from known mechanisms of DNA reactivity and expert knowledge to identify structural alerts for mutagenicity within a molecule.^{[3][10]}

A positive result from either type of model would classify the impurity as a potential mutagen and trigger the need for experimental testing. For **N-nitroso-nebivolol**, the SAR principles that underpin the CPCA are a key component of its risk assessment.^[5]

The following diagram illustrates the general workflow for the genotoxicity assessment of a nitrosamine impurity like **N-nitroso-nebivolol**.



[Click to download full resolution via product page](#)

Genotoxicity Assessment Workflow for **N-Nitroso-Nebivolol**.

Key Experimental Genotoxicity Assays

While specific experimental data for **N-nitroso-nebivolol** is not publicly available, the following sections detail the standard protocols for the key assays that would be used to determine its genotoxic potential. The genotoxicity of the related beta-blocker nitrosamine, N-nitroso-propranolol, has been studied and provides a relevant example. N-nitroso-propranolol was

found to be mutagenic in the Ames test and genotoxic in human cells, highlighting the importance of such testing for this class of compounds.[\[12\]](#)[\[13\]](#)[\[14\]](#)

Bacterial Reverse Mutation Assay (Ames Test)


The Ames test is a widely used method to assess the mutagenic potential of a chemical. It utilizes several strains of *Salmonella typhimurium* and *Escherichia coli* with mutations in the genes required for histidine or tryptophan synthesis, respectively. The assay determines if a substance can cause a reverse mutation, allowing the bacteria to grow on a medium lacking the essential amino acid.

Experimental Protocol:

- **Strains:** A panel of bacterial strains (e.g., *S. typhimurium* TA98, TA100, TA1535, TA1537, and *E. coli* WP2 *uvrA*) is used to detect different types of mutations (frameshift and base-pair substitutions).
- **Metabolic Activation:** The test is performed with and without the addition of a mammalian metabolic activation system (S9 fraction), typically derived from the livers of rats or hamsters treated with enzyme-inducing agents. This is crucial as many nitrosamines require metabolic activation to become genotoxic.[\[12\]](#)[\[15\]](#) For nitrosamines, hamster liver S9 is often more effective than rat liver S9.[\[12\]](#)[\[14\]](#)
- **Procedure (Pre-incubation Method):**
 - The test substance, bacterial culture, and S9 mix (or buffer) are incubated together at 37°C for a defined period (e.g., 20-30 minutes).
 - Molten top agar is added to the mixture.
 - The entire mixture is poured onto the surface of a minimal glucose agar plate.
 - Plates are incubated at 37°C for 48-72 hours.
- **Data Analysis:** The number of revertant colonies (colonies that have undergone reverse mutation) is counted for each concentration of the test substance and compared to the

negative control. A substance is considered mutagenic if it produces a concentration-dependent increase in the number of revertant colonies.

The following diagram outlines the workflow of the Ames test.



[Click to download full resolution via product page](#)

Ames Test Experimental Workflow.


In Vitro Mammalian Cell Micronucleus Test

The in vitro micronucleus test is used to detect the potential of a substance to induce chromosomal damage. Micronuclei are small, extranuclear bodies that are formed from chromosome fragments or whole chromosomes that lag behind during cell division.

Experimental Protocol:

- Cell Lines: Human or rodent cell lines (e.g., human peripheral blood lymphocytes, TK6, or Chinese hamster ovary (CHO) cells) are used.
- Metabolic Activation: Similar to the Ames test, the assay is conducted with and without an S9 metabolic activation system.
- Procedure:
 - Cells are exposed to the test substance at various concentrations for a short period (e.g., 3-6 hours) with S9, or for a longer period (e.g., 24 hours) without S9.
 - After exposure, the cells are washed and cultured in fresh medium.
 - Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone one cell division are scored.
 - Cells are harvested and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).
- Data Analysis: The frequency of micronucleated cells is determined by microscopic or flow cytometric analysis. A compound is considered positive if it induces a significant, concentration-dependent increase in the frequency of micronucleated cells.

The signaling pathway leading to the formation of micronuclei is depicted below.



[Click to download full resolution via product page](#)

Pathway of Micronucleus Formation.

Conclusion

The assessment of the potential genotoxicity of **N-nitroso-nebivolol** is a critical aspect of ensuring the safety of nebivolol-containing drug products. In the absence of direct experimental data, a robust regulatory framework centered on the Carcinogenic Potency Categorization Approach provides a reliable method for risk assessment and the establishment of acceptable

intake limits. This approach, based on well-established structure-activity relationships, currently places **N-nitroso-nebivolol** in a lower potency category. Should in silico predictions or regulatory requirements necessitate experimental testing, the standardized protocols for the Ames test and the in vitro micronucleus assay are the primary tools for evaluating its mutagenic and clastogenic potential. Continuous monitoring, improved analytical detection methods, and a deeper understanding of the SAR for complex nitrosamines will remain key areas of focus for the pharmaceutical industry and regulatory bodies.[16][17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. N-Nitroso Nebivolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
- 2. N-Nitroso-Nebivolol: Implications for Hypertension Treatment [aquigenbio.com]
- 3. Implementation of in silico toxicology protocols within a visual and interactive hazard assessment platform - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Determining Recommended Acceptable Intake Limits for N-nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach | FDA [fda.gov]
- 5. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. ema.europa.eu [ema.europa.eu]
- 7. efpia.eu [efpia.eu]
- 8. lcms.labrulez.com [lcms.labrulez.com]
- 9. veeprho.com [veeprho.com]
- 10. nihs.go.jp [nihs.go.jp]
- 11. In silico the Ames Mutagenicity Predictive Model of Environment | Innovative Biosystems and Bioengineering [ibb.kpi.ua]

- 12. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]
- 15. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. lcms.labrulez.com [lcms.labrulez.com]
- 18. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]
- To cite this document: BenchChem. [Unveiling the Genotoxic Potential of N-Nitroso-Nebivolol: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b16330781/docs#unveiling-the-genotoxic-potential-of-n-nitroso-nebivolol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)